Cas no 229-72-1 (Benzo[f]phthalazine)

Benzo[f]phthalazine structure
Benzo[f]phthalazine structure
Product Name:Benzo[f]phthalazine
CAS No:229-72-1
MF:C12H8N2
MW:180.205322265625
CID:276284
PubChem ID:601985
Update Time:2025-04-19

Benzo[f]phthalazine Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]phthalazine
    • 2,3-Diazaphenanthrene
    • 229-72-1
    • Benzo[f]phthalazine #
    • SCHEMBL2407872
    • CYZQUDGGSNLUBU-UHFFFAOYSA-N
    • Benzo(f)phthalazin
    • DTXSID90345119
    • Inchi: 1S/C12H8N2/c1-2-4-11-9(3-1)5-6-10-7-13-14-8-12(10)11/h1-8H
    • InChI Key: CYZQUDGGSNLUBU-UHFFFAOYSA-N
    • SMILES: N1C=C2C(=CN=1)C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 180.06884
  • Monoisotopic Mass: 180.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Benzo[f]phthalazine Related Literature

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